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Introduction
Symmetrically branched alkanes, such as the representative molecule Triacontane, 11,20-
didecyl-, are a class of synthetic hydrocarbons that hold significant promise as high-

performance lubricant base oils. Their unique molecular architecture, characterized by a long

central backbone with substantial, symmetrically placed alkyl branches, imparts desirable

rheological and tribological properties. This document provides detailed application notes on

their use in lubrication studies and outlines the standard experimental protocols for their

evaluation. While specific data for Triacontane, 11,20-didecyl- is not readily available in public

literature, this document will utilize data from structurally similar, highly branched alkanes to

illustrate their performance characteristics.

The branched structure of these alkanes disrupts the close packing that occurs with linear

alkanes (n-paraffins), leading to a lower pour point and excellent low-temperature fluidity.

Furthermore, the high molecular weight and stable carbon-carbon single bonds contribute to a

high viscosity index (VI), indicating less change in viscosity with temperature, and superior

thermal and oxidative stability. These properties make them ideal candidates for advanced

lubricant formulations in demanding applications, including automotive engines, industrial

machinery, and potentially in specialized areas like biomedical lubrication where stable and

non-reactive lubricants are required.
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Key Performance Characteristics
Highly branched alkanes are valued for several key properties that make them excellent

lubricant base stocks:

High Viscosity Index (VI): A high VI signifies that the lubricant maintains its viscosity over a

wide range of operating temperatures, ensuring a stable lubricating film at both high and low

temperatures. Symmetrically branched alkanes typically exhibit high VIs, often exceeding

those of conventional mineral oils.

Low Pour Point: The branched structure inhibits crystallization at low temperatures, resulting

in very low pour points. This is crucial for applications where the lubricant must remain fluid

in cold environments to ensure proper circulation and lubrication during startup.

Good Thermal and Oxidative Stability: The saturated paraffinic structure of these molecules

provides inherent resistance to thermal breakdown and oxidation, leading to longer lubricant

life and reduced formation of sludge and deposits.

Low Volatility: Their high molecular weight results in low volatility, which is important for

reducing oil consumption and emissions in high-temperature applications.

Excellent Tribological Properties: The molecular structure of highly branched alkanes can

lead to the formation of a robust lubricating film under pressure, reducing friction and wear

between moving surfaces.

Quantitative Data Summary
The following table summarizes typical performance data for highly branched synthetic

hydrocarbon lubricants, which are structurally analogous to Triacontane, 11,20-didecyl-. This

data is compiled from various studies on synthetic paraffinic and isoparaffinic base oils.
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Property Test Method
Typical Value for Highly
Branched Alkanes

Kinematic Viscosity @ 100°C ASTM D445 4.0 - 8.0 cSt

Kinematic Viscosity @ 40°C ASTM D445 20 - 50 cSt

Viscosity Index ASTM D2270 140 - 180

Pour Point ASTM D97 -30 to -60 °C

Coefficient of Friction Four-Ball or HFRR 0.05 - 0.12

Wear Scar Diameter (WSD) ASTM D4172 0.35 - 0.50 mm

Experimental Protocols
Detailed methodologies for key experiments are provided below. These standard tests are

essential for evaluating the performance of new or existing lubricant formulations containing

symmetrically branched alkanes.

Viscosity Index Determination (ASTM D2270)
Objective: To determine the viscosity index (VI) of the lubricant, which indicates the effect of

temperature on its viscosity.

Apparatus:

Calibrated glass capillary viscometers (e.g., Ubbelohde type)

Constant temperature baths, capable of maintaining temperatures of 40°C ± 0.02°C and

100°C ± 0.02°C

Timer, accurate to 0.1 seconds

Procedure:

Measure the kinematic viscosity of the lubricant sample at 40°C and 100°C using the

calibrated viscometers in the constant temperature baths.
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The time taken for the lubricant to flow between two marked points on the viscometer is

measured.

The kinematic viscosity (ν) is calculated using the equation: ν = C × t, where C is the

calibration constant of the viscometer and t is the flow time in seconds.

Once the kinematic viscosities at both temperatures are determined, the Viscosity Index is

calculated using the formulas provided in the ASTM D2270 standard.[1][2][3]

Pour Point Determination (ASTM D97)
Objective: To determine the lowest temperature at which the lubricant will continue to flow.

Apparatus:

Pour point test jar

Jacket, disc, and gasket

Cooling bath(s) capable of reaching temperatures as low as -60°C

ASTM 5C thermometer

Procedure:

The sample is heated to a specified temperature to dissolve any wax crystals.

The sample is then cooled at a specified rate in the cooling bath.

The test jar is removed from the bath at 3°C intervals and tilted to observe for any movement

of the oil's surface.

The pour point is the lowest temperature at which movement is observed, plus 3°C.

Wear Preventive Characteristics (ASTM D4172 - Four-
Ball Method)
Objective: To evaluate the anti-wear properties of the lubricant under sliding contact.
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Apparatus:

Four-Ball Wear Test Machine

Steel balls (12.7 mm diameter)

Microscope for measuring wear scars

Procedure:

Three steel balls are clamped together in a cup and covered with the test lubricant.

A fourth steel ball is pressed into the cavity of the three clamped balls with a specified load

(e.g., 40 kgf).

The top ball is rotated at a specified speed (e.g., 1200 rpm) for a set duration (e.g., 60

minutes) at a controlled temperature (e.g., 75°C).

After the test, the three lower balls are cleaned, and the average diameter of the wear scars

is measured using a microscope. A smaller wear scar diameter indicates better anti-wear

properties.

Lubricity Evaluation (High-Frequency Reciprocating Rig
- HFRR)
Objective: To assess the lubricity of the fluid under boundary lubrication conditions by

measuring friction and wear.

Apparatus:

High-Frequency Reciprocating Rig (HFRR)

Steel ball and disc specimens

Force and temperature sensors

Procedure:
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A small volume of the lubricant is placed in a test reservoir.

A steel ball is loaded against a stationary steel disc, both submerged in the lubricant.

The ball is oscillated against the disc at a high frequency (e.g., 50 Hz) with a short stroke

(e.g., 1 mm) under a specified load (e.g., 200 g) and temperature (e.g., 60°C) for a set

duration (e.g., 75 minutes).

The coefficient of friction is continuously monitored throughout the test.

After the test, the wear scar on the ball is measured. A lower coefficient of friction and a

smaller wear scar indicate better lubricity.

Synthesis of Symmetrically Branched Alkanes
The synthesis of high molecular weight, symmetrically branched alkanes like Triacontane,
11,20-didecyl- typically involves multi-step organic synthesis routes. A general approach can

be the coupling of two long-chain alkyl halides with a central difunctionalized shorter-chain

alkane.

Example Synthetic Pathway (Conceptual):

Starting Materials Synthetic Steps
Final Product

1-Bromododecane
Grignard

Formation
Mg, THF

1,10-Dibromodecane

Coupling
Reaction

Dodecylmagnesium
bromide

Purification Triacontane,
11,20-didecyl-

Click to download full resolution via product page

Caption: Conceptual synthetic workflow for Triacontane, 11,20-didecyl-.
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Experimental Workflow for Lubricant Evaluation
The logical flow for evaluating a new symmetrically branched alkane as a lubricant base oil is

depicted below.
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Caption: Workflow for the evaluation of a novel lubricant base oil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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